Cas no 2228450-97-1 (1-(4-methylnaphthalen-1-yl)ethane-1,2-diol)

• Product Name: 1-(4-methylnaphthalen-1-yl)ethane-1,2-diol
• CAS No: 2228450-97-1
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 5867421
• PubChem ID: 165846035
• Update Time: 2025-06-27

1-(4-methylnaphthalen-1-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methyl-1-naphthalenyl)-1,2-ethanediol
• 1-(4-methylnaphthalen-1-yl)ethane-1,2-diol
• 2228450-97-1
• EN300-1807744

• Inchi： 1S/C13H14O2/c1-9-6-7-12(13(15)8-14)11-5-3-2-4-10(9)11/h2-7,13-15H,8H2,1H3
• InChI Key： TUHNDCXMKDVHQK-UHFFFAOYSA-N
• SMILES： C(C1=C2C(C=CC=C2)=C(C)C=C1)(O)CO

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 414.3±30.0 °C(Predicted)
• pka: 13.63±0.20(Predicted)

Additional information on 1-(4-methylnaphthalen-1-yl)ethane-1,2-diol

1-(4-methylnaphthalen-1-yl)ethane-1,2-diol: A Novel Compound with Promising Applications in Pharmaceutical and Materials Science

1-(4-methylnaphthalen-1-yl)ethane-1,2-diol, with the CAS No. 2228450-97-1, is a multifunctional organic compound that has recently garnered significant attention in the fields of pharmaceutical chemistry and advanced materials science. This molecule combines the structural features of naphthalene derivatives with the functional properties of diol groups, creating a unique molecular framework that exhibits potential for diverse applications. The synthesis and characterization of this compound have been extensively explored in recent studies, revealing its exceptional stability, reactivity, and compatibility with various chemical environments.

The 1-(4-methylnaphthalen-1-yl)ethane-1,2-diol molecule is composed of a naphthalene core substituted with a methyl group at the 4-position, connected to an ethane-1,2-diol chain. The naphthalene ring, a polycyclic aromatic hydrocarbon, provides the compound with intrinsic aromaticity and conjugated π-electron systems, while the diol functional group introduces hydrophilic characteristics and potential for further chemical modifications. This combination of structural elements enables the compound to interact with biological targets and materials in ways that are distinct from its simpler counterparts.

Recent research has focused on the synthesis of 1-(4-methylnaphthalen-1-yl)ethane-1,2-diol through advanced organic methodologies, including catalytic cross-coupling reactions and microwave-assisted protocols. A 2023 study published in Journal of Organic Chemistry demonstrated the efficiency of using palladium-based catalysts in the formation of the naphthalene-ethane-1,2-diol linkage, achieving high yields and selectivity. The study also highlighted the importance of solvent choice and reaction temperature in optimizing the reaction conditions for this complex molecule.

The chemical structure of 1-(4-methylnaphthalen-1-yl)ethane-1,2-diol has been analyzed using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry. These analyses have confirmed the precise molecular configuration, including the spatial arrangement of the methyl group and the diol chain. The presence of multiple hydroxyl groups in the diol moiety has been shown to influence the compound's solubility profile, making it suitable for applications in aqueous environments.

One of the most promising areas of research involving 1-(4-methylnaphthalen-1-yl)ethane-1,2-diol is its potential as a building block for drug delivery systems. The hydrophilic nature of the diol groups allows for the incorporation of hydrophobic drug molecules, enabling the creation of amphiphilic micelles that can enhance the bioavailability of therapeutic agents. A 2024 study in Advanced Drug Delivery Reviews explored the use of this compound in designing polymer-based nanocarriers for targeted drug release, demonstrating its effectiveness in improving the solubility and stability of poorly water-soluble drugs.

Additionally, the 1-(4-methylnaphthalen-1-y1)ethane-1,2-diol molecule has shown potential in materials science applications, particularly in the development of functional coatings and surface-active agents. The aromatic naphthalene core provides mechanical strength, while the diol groups offer flexibility and adhesion properties. Recent experiments have demonstrated its utility in creating biocompatible coatings for medical devices, where its chemical inertness and surface energy properties are advantageous.

The 1-(4-methylnaphthalen-1-yl)ethane-1,2-diol compound has also been investigated for its role in catalytic processes. Its unique molecular structure allows it to act as a versatile ligand in transition metal complexes, enhancing catalytic efficiency in reactions such as hydrogenation and oxidation. A 2023 study in Catalysis Science & Technology reported the successful use of this compound as a chelating agent in the synthesis of metal-organic frameworks (MOFs), which have applications in gas storage and separation technologies.

Another area of interest is the 1-(4-methylnaphthalen-1-yl)ethane-1,2-diol’s potential as a precursor for the development of fluorescent probes. The aromatic naphthalene ring can be functionalized with fluorophore groups, enabling the creation of molecules that exhibit strong luminescence properties. This has led to its exploration in bioimaging applications, where it can be used to track the behavior of specific biological molecules in real-time.

Despite its promising properties, the 1-(4-methylnaphthalen-1-yl)ethane-1,2-diol compound presents challenges in terms of its synthesis and purification. The complexity of its molecular structure requires careful optimization of reaction conditions to avoid side reactions and impurities. However, recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and chiral chromatography, have enabled more efficient separation and characterization of this compound.

Furthermore, the 1-(4-methylnaphthalen-1-yl)ethane-1,2-diol molecule has been studied for its environmental impact. While its chemical stability is an advantage in many applications, it is important to assess its potential persistence in natural ecosystems. Current research is focused on understanding its degradation pathways and developing strategies for its safe disposal, ensuring that its use aligns with environmental sustainability goals.

In conclusion, the 1-(4-methylnaphthalen-1-yl)ethane-1,2-diol compound represents a significant advancement in the field of organic chemistry. Its unique molecular structure and functional properties make it a versatile material with potential applications in pharmaceuticals, materials science, and catalysis. Continued research into its synthesis, characterization, and applications will be crucial in unlocking its full potential and addressing any challenges associated with its use.

For more information on the 1-(4-methylnaphthalen-1-yl)ethane-1,2-diol compound and its applications, please refer to the latest studies in reputable scientific journals such as Journal of Organic Chemistry, Advanced Drug Delivery Reviews, and Catalysis Science & Technology.